Cas no 2138527-98-5 (3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one)

• Product Name: 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one
• CAS No: 2138527-98-5
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 6349643
• PubChem ID: 165491124
• Update Time: 2025-05-20

3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138527-98-5
• EN300-1159355
• 3-(2,2-difluoroethoxy)-4-methylcyclohexan-1-one
• 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one

• Inchi： 1S/C9H14F2O2/c1-6-2-3-7(12)4-8(6)13-5-9(10)11/h6,8-9H,2-5H2,1H3
• InChI Key： UCJFBILETBKRLA-UHFFFAOYSA-N
• SMILES： FC(COC1CC(CCC1C)=O)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one

Introduction to 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one (CAS No. 2138527-98-5)

3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one (CAS No. 2138527-98-5) is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanone derivatives, characterized by the presence of a fluoroethoxy substituent and a methyl group at specific positions on the cyclohexane ring. The introduction of fluorine atoms into the molecule not only enhances its metabolic stability but also influences its electronic properties, making it a promising candidate for further exploration in drug design and development.

The structure of 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one consists of a cyclohexanone core substituted with a 2,2-difluoroethoxy group at the C3 position and a methyl group at the C4 position. This arrangement creates a rigid framework with specific steric and electronic characteristics that can interact with biological targets in unique ways. The presence of fluorine atoms, particularly in the difluoroethoxy moiety, is known to improve lipophilicity and binding affinity, which are critical factors in drug efficacy. Additionally, the methyl group at the C4 position can influence the conformational flexibility of the molecule, further modulating its interactions with biological receptors.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The fluoroethoxy group in 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one is particularly noteworthy because it combines the advantages of both fluoroalkyl and ether functionalities. Fluoroalkyl groups are known for their ability to increase metabolic stability by resisting hydrolysis and oxidation, while ether linkages can improve solubility and cell membrane permeability. This combination makes the compound an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one is its potential application in the development of central nervous system (CNS) drugs. The rigid cyclohexanone core provides a stable platform for designing molecules that can cross the blood-brain barrier (BBB), while the fluorinated substituents enhance their ability to interact with CNS-specific targets. Recent studies have shown that fluorinated analogs of cyclohexanone derivatives exhibit promising activity in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The difluoroethoxy group, in particular, has been identified as a key structural element that enhances binding to specific neurotransmitter receptors, including serotonin and dopamine receptors.

Furthermore, 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one has shown potential in anti-inflammatory applications. Inflammation is a complex biological process involving multiple pathways and mediators, making it a challenging target for drug development. However, fluorinated compounds have demonstrated unique capabilities in modulating inflammatory responses by interacting with key enzymes and cytokines. Preliminary research indicates that this compound may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. The methyl group at the C4 position may also contribute to anti-inflammatory effects by influencing enzyme-substrate interactions.

The synthesis of 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one presents an interesting challenge due to the need for precise functionalization at multiple positions on the cyclohexane ring. Advanced synthetic methodologies such as cross-coupling reactions and metal-catalyzed transformations have been employed to achieve this goal. The use of palladium catalysts for coupling reactions has enabled efficient formation of carbon-carbon bonds between the cyclohexanone core and the fluoroethoxy substituent. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization without affecting sensitive functional groups.

In terms of pharmacological evaluation, 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one has been subjected to various in vitro assays to assess its biological activity. These studies have revealed promising results in several key areas, including antitumor effects, pain relief, and neuroprotection. For instance, cell-based assays have shown that this compound can inhibit the proliferation of certain cancer cell lines by inducing apoptosis or inhibiting cell cycle progression. Similarly, animal models have demonstrated its potential in reducing inflammation-induced pain behaviors.

The future prospects for 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one are exciting given its unique structural features and demonstrated biological activities. Further research is warranted to elucidate its mechanism of action across different therapeutic areas. Additionally, optimization studies could focus on enhancing its pharmacokinetic properties through structural modifications while maintaining or improving its biological efficacy. Collaborative efforts between synthetic chemists and medicinal biologists will be crucial in translating this compound from laboratory research into clinical applications.

In conclusion, 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one (CAS No. 2138527-98-5) represents a significant advancement in fluorinated pharmaceutical chemistry due to its innovative structure and multifaceted biological potential. Its combination of structural rigidity provided by the cyclohexanone core with functional groups such as the difluoroethoxy moiety makes it an ideal candidate for drug discovery efforts aimed at treating neurological disorders, anti-inflammatory diseases, and other challenging conditions. As research continues to uncover new applications for this compound, 3-(2,2-Difluoroethoxy)-4-methylcyclohexan-1-one is poised to play an important role in shaping future therapeutic strategies.